Cas no 438610-12-9 (2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate)

• Product Name: 2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate
• CAS No: 438610-12-9
• MF: C₁₈H₁₅N₃O₃S₂
• MW: 385.46000123024
• CID: 6420517
• PubChem ID: 2404132
• Update Time: 2025-06-26

2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• Oprea1_121551
• 2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate
• Z18836712
• AKOS033645340
• EN300-26614192
• 438610-12-9
• [(4-phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• starbld0008674

• Inchi： 1S/C18H15N3O3S2/c1-25-16-13(8-5-9-19-16)17(23)24-10-15(22)21-18-20-14(11-26-18)12-6-3-2-4-7-12/h2-9,11H,10H2,1H3,(H,20,21,22)
• InChI Key： UHPBQYGDCHSMDX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NC(COC(C1=CC=CN=C1SC)=O)=O

Computed Properties

• Exact Mass: 385.05548370g/mol
• Monoisotopic Mass: 385.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate

Introduction to 2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate (CAS No. 438610-12-9)

2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate, identified by the chemical formula CAS No. 438610-12-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of nicotinate derivatives, which have been extensively studied for their potential biological activities. The structural features of this molecule, particularly the presence of a nicotinate moiety, a phenylthiazole ring, and an aminoethyl side chain, contribute to its unique chemical and pharmacological properties.

The nicotinate moiety is a well-known pharmacophore that is frequently encountered in drugs targeting neurological and cardiovascular systems. Nicotinic acid derivatives, including nicotinate esters, have demonstrated efficacy in modulating enzyme activities and receptor interactions. In contrast, the phenylthiazole ring is a heterocyclic structure that has been widely explored for its antimicrobial, antifungal, and anti-inflammatory properties. The combination of these two structural components in 2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate suggests a potential for multifunctional activity.

The aminoethyl side chain in this compound introduces a polar and basic character, which can influence its solubility, bioavailability, and interaction with biological targets. Additionally, the presence of a methylthio group at the 2-position of the nicotinate ring adds another layer of complexity to its pharmacological profile. This group can modulate electronic properties and influence metabolic pathways, making it a valuable feature for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate with greater accuracy. Studies have shown that nicotinate derivatives can interact with various enzymes and receptors, including those involved in pain signaling, inflammation, and neurotransmission. The phenylthiazole moiety, in particular, has been found to exhibit significant binding affinity to certain protein targets, suggesting its potential as an intermediate in drug development.

In the context of current research, there is growing interest in developing novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The combination of a nicotinate core, a phenylthiazole ring, and an aminoethyl side chain in CAS No. 438610-12-9 makes it an intriguing candidate for further investigation. Experimental studies have begun to explore its potential applications in treating neurological disorders, where modulation of neurotransmitter release and receptor activity is crucial.

One notable area of research involves the use of nicotinate derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these compounds to interact with nicotinic acetylcholine receptors (nAChRs) has been extensively studied. nAChRs are involved in various physiological processes, including learning, memory, and muscle contraction. By modulating nAChR activity, compounds like 2-Oxo-2-((4-phenylthiazol-2-yl)amino)ethyl 2-(methylthio)nicotinate may offer therapeutic benefits in these conditions.

Another line of investigation focuses on the antimicrobial properties of phenylthiazole derivatives. The structural motif has been shown to disrupt bacterial cell membranes and inhibit key enzymatic pathways essential for bacterial survival. This makes it a promising candidate for developing novel antibiotics or antimicrobial agents against drug-resistant strains.

The synthesis of CAS No. 438610-12-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure products if stereochemical control is required for biological activity.

Evaluation of the pharmacokinetic properties of this compound is crucial before advancing to clinical trials. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly characterized using both in vitro assays and animal models. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are standard analytical techniques used for determining purity and structural confirmation.

The development pipeline for novel pharmaceuticals often involves collaboration between academic researchers and industry scientists. Preclinical studies are conducted to assess the safety profile and efficacy of compounds like CAS No. 438610-12-9 before they can be tested in human subjects. These studies provide critical data on dosing regimens, side effects, and potential drug-drug interactions.

As research progresses, computational methods are increasingly being integrated into drug discovery pipelines to accelerate the identification of promising candidates. Machine learning algorithms can predict biological activity based on molecular structures, allowing researchers to prioritize compounds for experimental validation efficiently.

The future prospects for 2-Oxo-2-((4-phenylthiazol-2-yIAMINO)ethyl 2-(methylthio)nicotinate) are promising given its unique structural features and potential biological activities. Further exploration may reveal new therapeutic applications or lead to modifications that enhance its efficacy while minimizing side effects.